Cas no 64190-52-9 (Inhoffen Lythgoe diol)

• Product Name: Inhoffen Lythgoe diol
• CAS No: 64190-52-9
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• MDL: MFCD31631264
• CID: 58141
• Update Time: 2025-04-18

Inhoffen Lythgoe diol Chemical and Physical Properties

Names and Identifiers

• Inhoffen Lythgoe diol
• (1R,3aR,4S,7aR)-1-((S)-1-Hydroxypropan-2-yl)-7a-methyloctahydro-1H-inden-4-ol
• (7aR)-1-[(2S)-1-Hydroxypropan-2-yl]-7a-methyl-octahydro-1H-inden-4-ol
• (S)-1-(2-aMinopyridin-3-yl)ethanol
• (S)-C(OH)D(OH)
• Inhoffen-Lythgoe diol
• (1R,3AR,4S,7AR)-1-[(1S)-2-HYDROXY-1-METHYL-ETHYL]-7A-METHYL-1,2,3,3A,4,5,6,7-OCTAHYDROINDEN-4-OL
• (4S,7AR)-1-[(2S)-1-HYDROXYPROPAN-2-YL]-7A-METHYL-OCTAHYDRO-1H-INDEN-4-OL
• 1-(2-HYDROXY-1-METHYL-ETHYL)-7A-METHYL-OCTAHYDRO-INDEN-4-OL
• 1H-INDENE-1-ETHANOL,OCTAHYDRO-4-HYDROXY-B,7A-DIMETHYL-, (BS,1R,3AR,4S,7AR)-
• LYTHGOE DIOL
• Lythgoe-inhoffendiol
• (7As)-1-[(2R)-1-hydroxypropan-2-yl]-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-4-ol

• MDL： MFCD31631264
• Inchi： 1S/C13H24O2/c1-9(8-14)10-5-6-11-12(15)4-3-7-13(10,11)2/h9-12,14-15H,3-8H2,1-2H3/t9-,10-,11+,12+,13-/m1/s1
• InChI Key： FUBPRYXDIHQLGH-NAWOPXAZSA-N
• SMILES： O[C@H]1CCC[C@]2(C)[C@@H]([C@H](C)CO)CC[C@H]21

Computed Properties

• Exact Mass: 212.17800
• Monoisotopic Mass: 212.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White solid
• Density: 1.050
• Melting Point: 108-110 ºC
• Boiling Point: 317.4±10.0℃ at 760 mmHg
• Flash Point: 317.365 °C at 760 mmHg
• Refractive Index: 1.517
• PSA: 40.46000
• LogP: 2.19210

Inhoffen Lythgoe diol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD305908)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds